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For Researchers, Scientists, and Drug Development Professionals

Introduction
D(+)-Galactosamine hydrochloride (D-GalN HCl) is a crucial reagent in biomedical research,

particularly in the fields of hepatology and drug development. As an amino sugar derived from

galactose, it acts as a specific hepatotoxic agent. Its primary application is in the induction of

acute liver injury in animal models, often in conjunction with lipopolysaccharide (LPS), to mimic

conditions like fulminant hepatitis.[1][2][3] This model is invaluable for studying the mechanisms

of liver damage and for evaluating the efficacy of potential hepatoprotective drugs.[2] D-GalN

HCl exerts its toxic effect by depleting uridine triphosphate (UTP) pools within hepatocytes,

which leads to the inhibition of RNA and protein synthesis and ultimately results in cell death.[4]

Beyond toxicology, it is also utilized in glycobiology research for the synthesis of complex

carbohydrates like glycoproteins and glycolipids.[2][5]

Accurate and consistent preparation of D-GalN HCl stock and working solutions is paramount

for obtaining reproducible experimental results. This document provides detailed protocols for

solution preparation, along with essential data on solubility and stability.
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The following tables summarize the key quantitative properties of D(+)-Galactosamine
hydrochloride.

Table 1: Physicochemical Properties
Property Value Reference

CAS Number 1772-03-8 [6][7]

Molecular Formula C₆H₁₃NO₅ · HCl [2][7][8]

Molecular Weight 215.63 g/mol [2][6][9]

Appearance
White to off-white crystalline

solid
[1][2]

Purity ≥98% [8]

Table 2: Solubility Data
Solvent Solubility Notes Reference

Water 50 - 100 mg/mL

May require

ultrasonication for

complete dissolution.

[4][6][9]

Phosphate-Buffered

Saline (PBS), pH 7.2

~10 mg/mL - 100

mg/mL

A solubility of 100

mg/mL in PBS has

been reported.

[3][4][8]

Dimethyl Sulfoxide

(DMSO)
~25 mg/mL

Warming and

ultrasonication may be

needed.

[3][8][9]

Dimethylformamide

(DMF)
~25 mg/mL [3][8]

Ethanol ~5 mg/mL [3][8]

Table 3: Solution Stability and Storage
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Solution Type
Storage
Temperature

Stability
Recommendati
ons

Reference

Aqueous

Solutions (e.g., in

PBS)

2-8°C ≤ 1 day

Prepare fresh

before each use.

Do not store for

more than one

day.

[8]

Stock Solutions

in Organic

Solvents (e.g.,

DMSO)

-20°C ~1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[4][9]

Stock Solutions

in Organic

Solvents (e.g.,

DMSO)

-80°C ~6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[4][9]

Solid Form -20°C ≥ 4 years

Store in a dry,

sealed container.

The compound is

hygroscopic.

[8][10][11]

Experimental Protocols
Safety Precautions: D(+)-Galactosamine hydrochloride should be handled with care. It is

advisable to wear appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses.[12]

Protocol 1: Preparation of a 100 mg/mL Aqueous Stock
Solution
This protocol is suitable for direct use or for dilution into aqueous buffers for cell culture or in

vivo studies.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://cdn.caymanchem.com/cdn/insert/22981.pdf
https://www.medchemexpress.com/d-plus-galactosamine-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-42682/D-plus-Galactosamine-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/d-plus-galactosamine-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-42682/D-plus-Galactosamine-hydrochloride-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/22981.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9386354_EN.htm
https://www.chembk.com/en/chem/D-Galactosamine%20hydrochloride
https://www.benchchem.com/product/b013579?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0746203&productDescription=D-GALACTOSAMINE+HYDROCLR+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D(+)-Galactosamine hydrochloride powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Optional: Sonicator water bath

Procedure:

Weighing: Accurately weigh 1 gram of D(+)-Galactosamine hydrochloride powder and

transfer it to a 15 mL sterile conical tube.

Dissolving: Add 10 mL of sterile water or PBS to the tube.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes.

Sonication (if required): If the solid does not fully dissolve, place the tube in a sonicator water

bath until the solution becomes clear.[4][9]

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a new

sterile tube.

Usage: Use the solution immediately. Based on stability data, aqueous solutions should be

prepared fresh and not stored for more than a day.[8]

Protocol 2: Preparation of a 25 mg/mL DMSO Stock
Solution
This protocol is ideal for creating a concentrated stock that can be stored for longer periods

and diluted into aqueous media for final working concentrations.

Materials:

D(+)-Galactosamine hydrochloride powder
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Anhydrous, sterile-filtered DMSO

Sterile conical tubes or amber vials

Vortex mixer

Procedure:

Weighing: Weigh 250 mg of D(+)-Galactosamine hydrochloride powder and place it into a

sterile tube.

Solvent Addition: Add 10 mL of anhydrous DMSO to the tube.

Dissolving: Vortex the mixture until the powder is completely dissolved. Gentle warming

(e.g., to 60°C) can aid dissolution if necessary.[9]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, light-protected vials. Store at -20°C for up to one month or at -80°C for up to six

months.[4][9]

Protocol 3: Preparation of a Working Solution for Cell
Culture (e.g., 5 mM)
This protocol describes the dilution of a stock solution to a final working concentration for in

vitro experiments.

Materials:

D-GalN HCl stock solution (e.g., 100 mg/mL aqueous stock)

Sterile cell culture medium

Calculation:

Molecular Weight of D-GalN HCl = 215.63 g/mol

To make a 1 M solution, you need 215.63 g/L or 215.63 mg/mL.
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A 100 mg/mL stock solution is equivalent to: (100 mg/mL) / (215.63 mg/mL) = 0.4637 M or

463.7 mM.

Procedure:

Determine Required Volume: To prepare 10 mL of a 5 mM working solution:

Use the formula: C₁V₁ = C₂V₂

(463.7 mM)(V₁) = (5 mM)(10 mL)

V₁ = (50) / 463.7 ≈ 0.108 mL or 108 µL

Dilution: Aseptically add 108 µL of the 100 mg/mL D-GalN HCl stock solution to 9.892 mL of

sterile cell culture medium.

Mixing: Gently mix the solution by pipetting up and down or by gentle inversion.

Application: The working solution is now ready for application to cell cultures.

Diagrams and Workflows
Experimental Workflow for D-GalN/LPS-Induced Acute
Liver Injury Model
The following diagram outlines the typical workflow for inducing and analyzing acute liver

failure in an animal model using D-GalN HCl in combination with LPS.
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Caption: Workflow for inducing acute liver injury.

Mechanism of D-Galactosamine-Induced Hepatotoxicity
This diagram illustrates the simplified biochemical pathway leading to hepatocyte injury

following exposure to D-Galactosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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